Cas no 343952-33-0 (1-Butyl-4-methylpyridinium Tetrafluoroborate)

• Product Name: 1-Butyl-4-methylpyridinium Tetrafluoroborate
• CAS No: 343952-33-0
• MF: C₁₀H₁₆BF₄N
• MW: 237.045356750488
• MDL: MFCD03095460
• CID: 92772
• PubChem ID: 57652469
• Update Time: 2025-05-21

1-Butyl-4-methylpyridinium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1-n-Butyl-4-methylpyridinium tetrafluoroborate
• 1-Butyl-4-methylpyridinium Tetrafluoroborate
• 1-butyl-4-methylpyridin-1-ium,tetrafluoroborate
• [b4mpy][BF4]
• 1-Butyl-4-picolinium tetrafluoroborate
• 1-Butyl-4-picolinium tetrafluoroborate 4MBPBF4
• 4MBPBF4
• 4-methyl-N-butylpyridinium tetrafluoroborate
• n-butyl-4-methylpyridinium tetrafluoroborate
• 343952-33-0
• CS-0186326
• N-butyl-4-metylpyridinium tetrafluoroborate
• SCHEMBL193446
• SY107487
• DTXCID0029131
• B5570
• Tox21_202690
• CAS-343952-33-0
• 1-BUTYL-4-METHYLPYRIDIN-1-IUM TETRAFLUOROBORATE
• SB52225
• AKOS027320267
• 1-Butyl-4-methylpyridinium tetrafluoroborate, >=97.0% (T)
• AS-10737
• MFCD03095460
• 1-butyl-4-methyl-pyridin-1-ium;tetrafluoroborate
• CHEMBL3184234
• NCGC00260238-01
• DTXSID1049275
• 1-BUTYL-4-METHYLPYRIDIN-1-IUMTETRAFLUOROBORATE
• C93467
• 1-Butyl-4-methyl-1-pyridinium Tetrafluoroborate
• 1-butyl-4-methylpyridin-1-ium;tetrafluoroborate
• 1-n-Butyl-4-picolinium tetrafluoroborate
• VISYYHYJMCAKAF-UHFFFAOYSA-N

• MDL： MFCD03095460
• Inchi： 1S/C10H16N.BF4/c1-3-4-7-11-8-5-10(2)6-9-11;2-1(3,4)5/h5-6,8-9H,3-4,7H2,1-2H3;/q+1;-1
• InChI Key： VISYYHYJMCAKAF-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(C=CC(C)=CC=1)CCCC

Computed Properties

• Exact Mass: 237.13100
• Monoisotopic Mass: 237.1311923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3.9

Experimental Properties

• Color/Form: Dark brown liquid
• Density: 1.20 g/mL at 20 °C(lit.)
• Melting Point: -30°C(lit.)
• Refractive Index: n20/D 1.4
• PSA: 3.88000
• LogP: 3.38260
• Solubility: Not determined

1-Butyl-4-methylpyridinium Tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III

Additional information on 1-Butyl-4-methylpyridinium Tetrafluoroborate

1-Butyl-4-methylpyridinium Tetrafluoroborate: A Comprehensive Overview

The compound with CAS No. 343952-33-0, commonly referred to as 1-butyl-4-methylpyridinium tetrafluoroborate, is a quaternary ammonium salt that has garnered significant attention in various scientific and industrial applications. This compound is a member of the broader class of ionic liquids, which are gaining traction due to their unique properties and versatility. The 1-butyl-4-methylpyridinium cation paired with the tetrafluoroborate anion forms a stable and highly conductive ionic liquid, making it a valuable material in fields such as electrochemistry, catalysis, and energy storage.

Recent studies have highlighted the exceptional electrochemical properties of 1-butyl-4-methylpyridinium tetrafluoroborate. Its ability to act as an efficient ion conductor has been leveraged in the development of advanced battery technologies, particularly in lithium-ion batteries and supercapacitors. The tetrafluoroborate anion is known for its high thermal stability and low toxicity, making it an ideal choice for these applications. Moreover, the 1-butyl-4-methylpyridinium cation contributes to the compound's high ionic mobility, which is crucial for optimizing energy storage systems.

In terms of synthesis, 1-butyl-4-methylpyridinium tetrafluoroborate is typically prepared through a two-step process involving the quaternization of 4-methylpyridine with 1-bromobutane, followed by anion exchange with tetrafluoroboric acid. This method ensures high purity and stability of the final product. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

The application of 1-butyl-4-methylpyridinium tetrafluoroborate extends beyond energy storage. It has been utilized as a catalyst in organic synthesis, particularly in Friedel-Crafts alkylation and acylation reactions. The compound's ability to stabilize carbocations makes it an effective Lewis acid catalyst. Recent research has also explored its potential in polymer electrolytes for fuel cells, where its high ionic conductivity and compatibility with polymer matrices are advantageous.

One of the most promising areas of research involving 1-butyl-4-methylpyridinium tetrafluoroborate is its role in sustainable chemistry. Its use in asymmetric catalysis has opened new avenues for the synthesis of chiral compounds, which are critical in pharmaceuticals and agrochemicals. Additionally, the compound's compatibility with renewable energy systems aligns with global efforts to transition toward greener technologies.

Despite its numerous advantages, the use of 1-butyl-4-methylpyridinium tetrafluoroborate is not without challenges. Issues such as cost-effectiveness and long-term stability under operational conditions require further investigation. However, ongoing research is focused on optimizing synthesis methods and exploring novel applications to address these limitations.

In conclusion, 1-butyl-4-methylpyridinium tetrafluoroborate (CAS No. 343952-33-0) stands out as a versatile and innovative material with wide-ranging applications across multiple disciplines. Its unique properties, coupled with recent advancements in its synthesis and application techniques, position it as a key player in the development of next-generation technologies. As research continues to uncover new potentials for this compound, its role in shaping future industries will undoubtedly grow more significant.